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Compound of Interest

Compound Name: Mag-Fura-2 (tetrapotassium)

Cat. No.: B15140660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Mag-Fura-2 for ratiometric

imaging of intracellular magnesium ([Mg²⁺]). This document includes recommended filter sets,

detailed experimental protocols for dye loading, imaging, and calibration, and a visualization of

a key signaling pathway involving magnesium.

Introduction to Mag-Fura-2
Mag-Fura-2 is a UV-excitable, ratiometric fluorescent indicator essential for quantifying

intracellular magnesium concentrations. Similar to its counterpart Fura-2 for calcium imaging,

Mag-Fura-2 exhibits a spectral shift upon binding to its target ion. When unbound to Mg²⁺, the

dye has an excitation maximum of approximately 369 nm.[1][2] Upon binding Mg²⁺, the

excitation peak shifts to around 330-340 nm.[1][2] The fluorescence emission maximum

remains constant at about 505-511 nm regardless of ion binding.[3][4][5] This ratiometric nature

allows for accurate determination of intracellular Mg²⁺ concentrations, as the ratio of

fluorescence emitted when excited at two different wavelengths is largely independent of dye

concentration, cell thickness, and illumination intensity.

Recommended Filter Sets for Ratiometric Imaging
For accurate ratiometric imaging with Mag-Fura-2, a specialized filter set is crucial. Standard

"Fura-2 filter sets" are widely recommended and are suitable for Mag-Fura-2 due to their similar
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spectral properties.[6][7] A typical configuration includes two excitation filters, a dichroic mirror,

and an emission filter.

Component Wavelength (nm) Description

Excitation Filter 1 340

Selects the excitation

wavelength for Mg²⁺-bound

Mag-Fura-2.[5][6][7][8]

Excitation Filter 2 380

Selects the excitation

wavelength for Mg²⁺-free Mag-

Fura-2 (isosbestic point for

Fura-2, commonly used for

ratiometry).[5][6][7][8]

Dichroic Mirror 400 DCLP

Reflects the excitation light

(340 nm and 380 nm) towards

the sample and transmits the

emitted fluorescence (>400

nm) to the detector.[8]

Emission Filter 510

Isolates the fluorescence

emission from Mag-Fura-2,

which peaks around 510 nm.

[4][5][6][7][8]

Experimental Protocols
I. Reagent Preparation

Mag-Fura-2 AM Stock Solution (2-5 mM):

Dissolve 50 µg of Mag-Fura-2 AM in 10-25 µL of high-quality, anhydrous dimethyl sulfoxide

(DMSO).[7]

Vortex thoroughly to ensure complete dissolution.

Store the stock solution in small aliquots at -20°C, protected from light and moisture.[6]

Avoid repeated freeze-thaw cycles.[7]
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Pluronic® F-127 Solution (20% w/v in DMSO):

Pluronic® F-127 is a non-ionic detergent that aids in the dispersion of the water-insoluble

AM ester in the aqueous loading buffer.[1][7]

Prepare a 20% (w/v) stock solution in DMSO.

Probenecid Stock Solution (100-250 mM):

Probenecid is an organic anion transport inhibitor that can reduce the leakage of the de-

esterified indicator from the cells.[1][7]

Prepare a stock solution in a suitable buffer or NaOH and adjust the pH.

Loading Buffer:

Use a physiologically appropriate buffer such as Hanks' Balanced Salt Solution (HBSS)

with HEPES. Avoid amine-containing buffers like Tris.[1]

II. Cell Loading with Mag-Fura-2 AM
This protocol is a general guideline and should be optimized for your specific cell type and

experimental conditions.

Cell Preparation: Plate cells on coverslips or in multi-well plates appropriate for fluorescence

imaging and allow them to adhere overnight in a cell culture incubator.

Prepare Loading Solution:

For a final concentration of 5 µM Mag-Fura-2 AM, dilute the 2-5 mM stock solution into the

loading buffer.

To aid in dye solubilization, you can mix the Mag-Fura-2 AM stock solution with an equal

volume of 20% Pluronic® F-127 before diluting it in the loading buffer.[1] The final

concentration of Pluronic® F-127 should be around 0.02-0.04%.[1][7]

If dye leakage is an issue, add probenecid to the loading solution for a final concentration

of 1-2.5 mM.[1]
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Dye Loading:

Remove the culture medium from the cells and wash once with the loading buffer.

Add the Mag-Fura-2 AM loading solution to the cells.

Incubate for 30-60 minutes at 20-37°C.[1] The optimal time and temperature should be

determined empirically.[1]

Washing and De-esterification:

Remove the loading solution and wash the cells two to three times with fresh, dye-free

loading buffer to remove any extracellular Mag-Fura-2 AM.[1]

Incubate the cells for an additional 30 minutes in dye-free buffer to allow for the complete

de-esterification of the AM ester by intracellular esterases.[1]

III. Ratiometric Imaging
Mount the coverslip with the loaded cells onto the microscope stage.

Using the recommended filter set, acquire fluorescence images by alternately exciting the

cells at 340 nm and 380 nm.

Collect the emitted fluorescence at 510 nm for each excitation wavelength.

The ratio of the fluorescence intensity at 340 nm excitation to that at 380 nm excitation

(F340/F380) is then calculated for each time point.

An increase in the F340/F380 ratio corresponds to an increase in intracellular [Mg²⁺].

IV. Calibration of the Fluorescence Signal
To convert the fluorescence ratio into absolute [Mg²⁺], a calibration is necessary. This is

typically performed at the end of each experiment using ionophores to permeabilize the cell

membrane to Mg²⁺.

Determine R_min (Ratio at zero [Mg²⁺]):
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Expose the cells to a Mg²⁺-free calibration buffer containing a high concentration of a Mg²⁺

chelator like EDTA or EGTA, along with a calcium ionophore that also transports

magnesium, such as ionomycin.

Record the F340/F380 ratio.

Determine R_max (Ratio at saturating [Mg²⁺]):

Expose the cells to a calibration buffer with a high, saturating concentration of Mg²⁺ and

the same ionophore.

Record the F340/F380 ratio.

Calculate [Mg²⁺]: The intracellular magnesium concentration can then be calculated using

the Grynkiewicz equation:

[Mg²⁺] = K_d * [(R - R_min) / (R_max - R)] * (S_f2 / S_b2)

Where:

K_d is the dissociation constant of Mag-Fura-2 for Mg²⁺ (approximately 1.9 mM).[1]

R is the experimentally measured F340/F380 ratio.

R_min is the ratio in the absence of Mg²⁺.

R_max is the ratio at saturating Mg²⁺ concentrations.

S_f2 / S_b2 is the ratio of fluorescence intensities at 380 nm for the Mg²⁺-free and Mg²⁺-

bound forms of the dye, respectively.

Signaling Pathways and Visualizations
Magnesium is a critical cofactor in numerous enzymatic reactions and plays a significant role in

various signaling pathways.

Experimental Workflow for Mag-Fura-2 Ratiometric
Imaging
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Caption: Experimental workflow for Mag-Fura-2 ratiometric imaging.

Magnesium-Modulated Signaling Pathway: TRPM7-PI3K-
AKT Axis
Magnesium ions are known to modulate various signaling cascades, including the TRPM7-

PI3K-AKT pathway, which has implications in inflammation and cell growth.[9]
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Caption: Magnesium influx via TRPM7 activates the PI3K-AKT signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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